1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine

• Molecular Formula: C21H25FN2O4
• Molecular Weight: 388.4 g/mol
• IUPAC Name: (2-fluorophenyl)-[4-[(2,3,4-trimethoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H25FN2O4/c1-26-18-9-8-15(19(27-2)20(18)28-3)14-23-10-12-24(13-11-23)21(25)16-6-4-5-7-17(16)22/h4-9H,10-14H2,1-3H3
• InChI Key: YFAREUPXSHTBLX-UHFFFAOYSA-N
• SMILES: COC1=C(C(=C(C=C1)CN2CCN(CC2)C(=O)C3=CC=CC=C3F)OC)OC

Description

1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine, also known as TFB-TMBP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential pharmacological properties. This compound belongs to the class of piperazine derivatives and has been studied for its potential use in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine is not fully understood. However, it has been suggested that the compound may exert its pharmacological effects by modulating various neurotransmitter systems in the brain, including the serotonin and dopamine systems.
Biochemical and Physiological Effects:
1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to exhibit various biochemical and physiological effects. The compound has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant properties. Additionally, 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to induce apoptosis in cancer cells, which may contribute to its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine has several advantages for use in lab experiments. The compound is relatively easy to synthesize and can be purified using various methods. Additionally, 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to exhibit potent pharmacological properties, making it a potential candidate for further study. However, there are also limitations to the use of 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine in lab experiments. The compound has been shown to exhibit low solubility in water, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine. One potential direction is the further study of the compound's potential use in the treatment of cancer. Additionally, the compound's potential use as an anxiolytic and antidepressant agent could be further explored. Finally, the development of more efficient synthesis methods for 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine could lead to increased availability of the compound for further study.

Synthesis Methods

The synthesis of 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine involves the reaction of 1-(2-fluorobenzoyl)piperazine with 4-(2,3,4-trimethoxybenzyl)chloride in the presence of a base. The reaction results in the formation of 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine, which can be purified by various methods such as column chromatography.

Scientific Research Applications

1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been studied for its potential use in the treatment of various diseases such as cancer, depression, and anxiety. The compound has been shown to exhibit cytotoxic properties against cancer cells and has been studied for its potential use as an anticancer agent. Additionally, 1-(2-Fluorobenzoyl)-4-(2,3,4-trimethoxybenzyl)piperazine has been shown to exhibit anxiolytic and antidepressant properties in animal models, making it a potential candidate for the treatment of anxiety and depression.